Cas no 531-37-3 (2-Methoxyphenyl Benzoate)
2-Methoxyphenyl Benzoate Properties
Names and Identifiers
-
- 2-Methoxyphenyl benzoate
- Benzoic acid 2-methoxyphenyl ester~Guaiacol benzoate
- (2-methoxyphenyl) benzoate
- 1-benzoyloxy-2-methoxy-benzene
- 1-Benzoyloxy-2-methoxy-benzol
- 2-(Benzoyloxy)anisole
- Benzoylguaiacol
- Brenzcatechin-methylaether-benzoat
- o-methoxyphenyl benzoate
- AI3-10569
- NSC3795
- DTXSID90201180
- GUAIACYL BENZOATE
- HY-W270591
- Phenol, 2-methoxy-, benzoate
- AKOS003496174
- 2-Methyoxyphenyl benzoate
- methoxyphenyl benzoate
- Benzoguaiacol
- NS00032661
- NSC-3795
- PHENOL, 2-METHOXY-, 1-BENZOATE
- FT-0712136
- Benzosol
- GUAIACOL BENZOATE [MI]
- o-Anisyl benzoate
- SCHEMBL1671519
- AS-58318
- 531-37-3
- Phenol, o-methoxy-, benzoate
- EINECS 208-507-0
- NSC 3795
- E85266
- CHEBI:134937
- 2-Methoxyphenylbenzoate
- CS-0315864
- 2-Methoxyphenylbenzoate,(Benzoicacid2-methoxyphenyl ester; Guaiacolbenzoate)
- ODW913ZA6P
- UNII-ODW913ZA6P
- Benzcaine
- Q27285594
- MFCD00017153
- Guaiacol benzoate
- 1-BENZOYLOXY-2-METHOXYBENZENE
- DA-69807
- DTXCID90123671
- +Expand
-
- MFCD00017153
- IZYQCDNLUPLXOO-UHFFFAOYSA-N
- InChI=1S/C14H12O3/c1-16-12-9-5-6-10-13(12)17-14(15)11-7-3-2-4-8-11/h2-10H,1H3
- COC1=CC=CC=C1OC(=O)C2=CC=CC=C2
- 2053178
Computed Properties
- 228.07900
- 0
- 3
- 4
- 228.078644
- 17
- 246
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 35.5
Experimental Properties
- 2.91440
- 35.53000
- 1.5805 (estimate)
- 330.05°C (rough estimate)
- 58-60°C
- 164.6°C
- Not determined
- Not determined
- 1.1727 (rough estimate)
2-Methoxyphenyl Benzoate Security Information
- S22;S24/25
- S22-S24/25
2-Methoxyphenyl Benzoate Customs Data
- 2916310090
-
China Customs Code:
2916310090Overview:
2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
2-Methoxyphenyl Benzoate Price
2-Methoxyphenyl Benzoate Suppliers
2-Methoxyphenyl Benzoate Related Literature
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1. Kinetics of hydrolysis of 1-acetoxy-, 1-acetoxy-8-hydroxy-, and 1,8-diacetoxy-napthalenes; intramolecular participation by a hydroxy groupFrank Hibbert,Karen J. Spiers J. Chem. Soc. Perkin Trans. 2 1988 571
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2. The kinetics of the reaction between ethoxide ion and p-p′-p″-trinitrotriphenylmethane from –80° to –20° CE. F. Caldin,J. C. Trickett Trans. Faraday Soc. 1953 49 772
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Hosadurga K. Keerthy,Hamse K. Vivek,Hanumantharayappa Bharathkumar,Shobith Rangappa,Krishna C. Bulusu,Lewis H. Mervin,Julian E. Fuchs,Babu S. Priya,Basappa,Nanjuda Swamy S,Andreas Bender,Kanchugarakoppal S. Rangappa RSC Adv. 2015 5 89797
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D. I. Davies,D. H. Hey,B. Summers J. Chem. Soc. C 1970 2653
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Yan Zhang,Yan Tian,Pei Xiang,Ning Huang,Jianyi Wang,Jian-Hua Xu,Min Zhang Org. Biomol. Chem. 2016 14 9874
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6. Aroyl peroxides. Part 7. The effects of additives on the thermolysis of aroyl peroxides in arenes and the elimination of possible complications in the measurement of partial rate factors for phenylationRoger Bolton,Bryce N. Dailly,Kazuko Hirakubo,Kong Hung Lee,Gareth H. Williams J. Chem. Soc. Perkin Trans. 2 1981 1109
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7. The mechanism of the hydrolysis of phenyl salicylate and catechol monobenzoate in the presence and absence of borate ionsBrian Capon,Bidhan Ch. Ghosh J. Chem. Soc. B 1966 472
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9. CCLXVIII.—New derivatives of guaiacol and veratrole substituted in the 3- and 6-positionsAlbert Edward Oxford J. Chem. Soc. 1926 129 2004
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